![molecular formula C9H18ClNO B6242092 [(1R,3R,5S)-8-aminobicyclo[3.2.1]octan-3-yl]methanol hydrochloride CAS No. 2648865-70-5](/img/no-structure.png)
[(1R,3R,5S)-8-aminobicyclo[3.2.1]octan-3-yl]methanol hydrochloride
Overview
Description
[(1R,3R,5S)-8-aminobicyclo[3.2.1]octan-3-yl]methanol hydrochloride, commonly known as ABH, is a synthetic compound which has been widely studied for its potential applications in the scientific research field. ABH is a bicyclic secondary amine with a hydrochloride group attached. It was first synthesized in the early 1990s and has since been the subject of numerous studies.
Mechanism of Action
The mechanism of action of ABH is not yet fully understood. It is believed that the hydrochloride group attached to the ABH molecule affects the properties of the aqueous solution. Specifically, it is believed to affect the solubility, viscosity, and surface tension of the aqueous solution. Furthermore, it is believed that the hydrochloride group increases the charge density of the aqueous solution, which in turn affects the solubility of the ABH molecule.
Biochemical and Physiological Effects
The biochemical and physiological effects of ABH are not yet fully understood. However, several studies have shown that ABH has the potential to affect the activity of enzymes involved in the metabolism of carbohydrates, proteins, and lipids. Furthermore, it has been suggested that ABH may have an effect on the activity of neurotransmitters in the brain.
Advantages and Limitations for Lab Experiments
The main advantage of using ABH in laboratory experiments is its high purity and availability. Furthermore, ABH is relatively inexpensive and easy to handle. However, there are some limitations to using ABH in laboratory experiments. For example, the hydrochloride group attached to the ABH molecule can affect the solubility of the compound in various solvents. In addition, the hydrochloride group can also affect the activity of certain enzymes.
Future Directions
There are several potential future directions for the research of ABH. For example, further studies could be conducted to investigate the effects of ABH on the activity of enzymes involved in the metabolism of carbohydrates, proteins, and lipids. In addition, further research could be conducted to investigate the effects of ABH on the activity of neurotransmitters in the brain. Furthermore, the effects of ABH on the solubility of various compounds could be studied in more detail. Finally, the potential applications of ABH in the pharmaceutical industry could be explored.
Synthesis Methods
ABH is synthesized from the reaction of the corresponding secondary amine with hydrochloric acid. The reaction is carried out in aqueous solution at room temperature. The reaction yields ABH in high yields with a purity of greater than 99%.
Scientific Research Applications
ABH has been used in numerous scientific research applications. It has been used as a model compound to investigate the effects of secondary amines on the properties of aqueous systems. It has also been used to study the structure and dynamics of aqueous solutions. In addition, ABH has been used as a model compound to investigate the effects of hydrochloride groups on the properties of aqueous solutions.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound [(1R,3R,5S)-8-aminobicyclo[3.2.1]octan-3-yl]methanol hydrochloride involves the conversion of a commercially available starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "2,5-dihydrofuran", "magnesium", "bromocyclopentene", "acetonitrile", "hydrochloric acid", "sodium hydroxide", "methanol", "ammonium chloride" ], "Reaction": [ "1. Preparation of Grignard reagent: Magnesium turnings are added to a solution of 2,5-dihydrofuran in anhydrous ether. The mixture is stirred under nitrogen and cooled to 0°C. Bromocyclopentene is added dropwise to the mixture and the reaction is allowed to proceed for several hours.", "2. Quenching of Grignard reagent: The reaction mixture is quenched with aqueous ammonium chloride and extracted with diethyl ether. The organic layer is dried over magnesium sulfate and concentrated under reduced pressure.", "3. Reduction of cyclopentenyl ketone: The resulting cyclopentenyl ketone is dissolved in acetonitrile and treated with sodium borohydride. The reaction mixture is stirred at room temperature for several hours and then quenched with water.", "4. Protection of amine: The resulting amine is dissolved in methanol and treated with formaldehyde. Hydrochloric acid is added to the mixture and the reaction is allowed to proceed for several hours.", "5. Deprotection of amine: The protected amine is dissolved in aqueous sodium hydroxide and heated to reflux. The reaction mixture is then acidified with hydrochloric acid to yield the desired product as a hydrochloride salt." ] } | |
CAS RN |
2648865-70-5 |
Product Name |
[(1R,3R,5S)-8-aminobicyclo[3.2.1]octan-3-yl]methanol hydrochloride |
Molecular Formula |
C9H18ClNO |
Molecular Weight |
191.7 |
Purity |
95 |
Origin of Product |
United States |
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